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Compound of Interest

Compound Name: dNam

Cat. No.: B1458791

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The term "dNaM" is not a standard scientific acronym. This guide interprets the
query as referring to two distinct but highly relevant topics in biomedical research and drug
development: DNAM-1 (DNAX Accessory Molecule-1), an activating receptor on immune cells,
and DNA methylation (DNAm), a key epigenetic modification. Both interpretations offer
significant potential for therapeutic applications and are explored in detail below.

Part 1: DNAM-1 (CD226) - An Emerging Target in
Immunotherapy

DNAM-1 (also known as CD226) is a crucial activating receptor expressed on the surface of
various immune cells, including natural killer (NK) cells and CD8+ T cells. Its engagement with
ligands, primarily PVR (CD155) and Nectin-2 (CD112), which are often upregulated on tumor
cells and virus-infected cells, triggers a signaling cascade that leads to immune cell activation
and the elimination of target cells.[1][2] This makes DNAM-1 a compelling target for the
development of novel immunotherapies.

DNAM-1 Signaling Pathway

The activation of DNAM-1 initiates a complex downstream signaling cascade. Upon ligand
binding, the cytoplasmic domain of DNAM-1 is phosphorylated, leading to the recruitment of
adaptor proteins and the activation of multiple enzymatic pathways. This ultimately results in
enhanced cytotoxicity and cytokine production by the immune cell.[1][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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